Cas no 370882-99-8 (tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate)

• Product Name: tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• CAS No: 370882-99-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18384927
• CID: 854042
• PubChem ID: 16099092
• Update Time: 2025-04-19

tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-3-Boc-3,8-diazabicyclo[4.2.0]octane
• (1R,6S)-3,8-diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
• 3,8-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethyl ester, (1R,6S)-
• (1R,6S)-TERT-BUTYL 3,8-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
• cis-3-Boc-3,8-diazabicyclo[4.2.0]octane
• KSC941I7T
• tert-butyl (1r,6s)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• AMOT0122
• VGJOEEIXDPWTAZ-IUCAKERBSA-N
• 4706AJ
• PB34935
• FCH3983937
• AM803794
• OR317094
• AB0063337
• MFCD18384927
• MFCD17016497
• DB-369938
• SCHEMBL927984
• cis-3-Boc-3 pound not8-diazabicyclo[4.2.0]octane
• AS-38901
• VPA88106
• 370882-99-8
• AKOS025290122
• DTXSID80582692
• CS-0058730
• 370881-06-4
• DB-361857
• (1R,6S) 3,8-diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
• tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate

• MDL： MFCD18384927
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-12-9(8)7-13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： VGJOEEIXDPWTAZ-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]2CN[C@H]2C1)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 41.57000
• LogP: 1.48190